Cas no 1385619-98-6 (4-[2-(4-chlorophenyl)ethenesulfonyl]-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 4-[2-(4-chlorophenyl)ethenesulfonyl]-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 1385619-98-6
• MF: C₁₃H₁₃ClN₄O₂S
• MW: 324.785919904709
• CID: 5989724
• PubChem ID: 75407125
• Update Time: 2025-07-16

4-[2-(4-chlorophenyl)ethenesulfonyl]-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-6,7-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrimidine
• Z1138602472
• 4-[2-(4-chlorophenyl)ethenesulfonyl]-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
• 1385619-98-6
• EN300-26615950

• Inchi： 1S/C13H13ClN4O2S/c14-12-4-2-11(3-5-12)6-9-21(19,20)18-8-1-7-17-13(18)15-10-16-17/h2-6,9-10H,1,7-8H2/b9-6+
• InChI Key： WEOXMPJYLMZKRR-RMKNXTFCSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(N1C2=NC=NN2CCC1)(=O)=O

Computed Properties

• Exact Mass: 324.0447745g/mol
• Monoisotopic Mass: 324.0447745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 4-[2-(4-chlorophenyl)ethenesulfonyl]-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

Professional Introduction to Compound with CAS No. 1385619-98-6 and Product Name: 4-[2-(4-chlorophenyl)ethenesulfonyl]-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

Compound with the CAS number 1385619-98-6 and the product name 4-[2-(4-chlorophenyl)ethenesulfonyl]-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates a triazolo[1,5-a]pyrimidine core, which is a well-documented scaffold in medicinal chemistry for developing bioactive agents. The presence of a 4-chlorophenyl substituent and an ethenesulfonyl group further enhances its pharmacological profile, making it a promising candidate for further investigation.

The triazolo[1,5-a]pyrimidine scaffold is known for its ability to modulate various biological pathways, including those involved in inflammation, cancer, and infectious diseases. Recent studies have highlighted the scaffold's potential in inhibiting kinases and other enzymes that play a crucial role in disease progression. The 4-chlorophenyl moiety is particularly noteworthy as it can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. Additionally, the ethenesulfonyl group introduces a polar region that can enhance solubility and interactions with biological membranes.

In the context of current research, compounds with similar structural motifs have been extensively studied for their antimicrobial and anti-inflammatory properties. For instance, derivatives of triazolo[1,5-a]pyrimidine have shown promising results in preclinical trials for treating bacterial infections and chronic inflammatory conditions. The 4-chlorophenyl substituent is often associated with enhanced binding to target proteins due to its ability to form hydrophobic interactions and π-stacking interactions. This feature makes it particularly useful in designing molecules that require precise targeting within biological systems.

The synthesis of 4-[2-(4-chlorophenyl)ethenesulfonyl]-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the ethenesulfonyl group necessitates precise control over reaction conditions to avoid side products that could compromise the pharmacological activity of the compound. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazolo[1,5-a]pyrimidine core efficiently.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug development. The combination of the triazolo[1,5-a]pyrimidine, 4-chlorophenyl, and ethenesulfonyl groups creates a unique pharmacophore that can interact with multiple targets simultaneously. This multitarget interaction is increasingly recognized as a key strategy in modern drug design due to its ability to produce synergistic effects and reduce the likelihood of resistance development.

Recent computational studies have suggested that this compound may exhibit favorable pharmacokinetic properties due to its balanced lipophilicity and solubility. Molecular docking simulations have been performed using various protein targets relevant to cancer and inflammation pathways. These simulations indicate that the compound can bind effectively to enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes.

The therapeutic potential of this compound is further supported by preliminary in vitro studies. These studies have demonstrated that it can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. Additionally, it has shown promise in reducing inflammation by modulating cytokine production and inhibiting inflammatory mediator release.

As research progresses, additional derivatives of this compound are being synthesized and tested for their biological activity. The flexibility offered by the triazolo[1,5-a]pyrimidine core allows for modifications at various positions without compromising the overall pharmacological profile. This adaptability makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

The development of new pharmaceutical agents requires rigorous testing to ensure safety and efficacy before they can be translated into clinical use. Preclinical studies are essential for evaluating the pharmacological effects of compounds like this one. These studies involve detailed investigations into their absorption, distribution, metabolism, excretion (ADME), toxicity (TOX), and mechanism of action (MOA). By thoroughly understanding these parameters， researchers can identify potential liabilities early in the development process， thereby increasing the likelihood of success in later stages.

The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying promising lead compounds like this one。 High-throughput virtual screening (HTVS) techniques allow researchers to rapidly evaluate large libraries of compounds against biological targets， identifying those with high binding affinity。 This approach has been particularly effective for molecules containing complex scaffolds such as triazolo[1， 5-a]pyrimidine derivatives。

In conclusion， compound with CAS no. 1385619-98-6， named as 4-[2-(4-chlorophenyl)ethenesulfonyl]-4H， 5H， 6H， 7H-[1， 2， 4]triazolo[1， 5-a]pyrimidine， represents a significant advancement in pharmaceutical chemistry。 Its unique structural features make it a promising candidate for further investigation into treating various diseases。 With ongoing research efforts focused on optimizing its synthesis、 evaluating its biological activity、 and exploring its therapeutic potential， this compound holds great promise for improving human health outcomes。